
Pevonedistat Basic Information and Solubility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pevonedistat
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Cat. No.: S549055

Get Quote

Pevonedistat is a potent and selective inhibitor of the NEDD8-activating enzyme (NAE), with an IC₅₀ of 4.7

nM [1]. It induces apoptosis in human tumor cells and suppresses the growth of human tumor xenografts in

mice [1].

The table below summarizes its key molecular properties and solubility data, which are fundamental for

solution preparation.

Property Specification

CAS Number 905579-51-3 [1] [2]

Molecular Formula C₂₁H₂₅N₅O₄S [2] [3]

Molecular Weight 443.52 g/mol [2]

Purity >98% [3]

Solubility in DMSO 10 mg/mL (approximately 22.5 mM) [3]

Recommended Stock Concentration 5-10 mM in DMSO [1] [3]

Stock Solution Preparation Protocol
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This protocol outlines the procedure for reconstituting pevonedistat to create a stable, concentrated stock

solution suitable for in vitro experiments.

Materials

Pevonedistat lyophilized powder (e.g., MedChemExpress, Cat. No. HY-70062 or Cell Signaling

Technology, #85923) [1] [3]
Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance
Sterile microcentrifuge tubes (e.g., 1.5 mL volume)

Piperettes and sterile tips
Vortex mixer

Step-by-Step Procedure

Calculation: Determine the mass of powder needed and the corresponding volume of DMSO
required to achieve your desired stock concentration.

Example: To prepare a 10 mM stock solution from 1 mg of powder (Molecular Weight: 443.52
g/mol), the calculation is (1 mg / 443.52 g/mol) = 2.255 µmol. The required volume of DMSO is

(2.255 µmol / 10 mM) = 0.2255 mL, or 225.5 µL [2] [3].
Reconstitution: Add the calculated volume of anhydrous DMSO directly to the vial of lyophilized

powder.
Mixing: Gently vortex or pipette the mixture up and down until the powder is completely dissolved,

ensuring a clear solution.
Aliquoting: Immediately aliquot the stock solution into sterile, labeled microcentrifuge tubes to

minimize exposure to moisture and avoid repeated freeze-thaw cycles.
Storage: Store the aliquots at -20°C in a desiccated environment. When stored properly, the

lyophilized powder is stable for 24 months, and the reconstituted solution in DMSO is stable for at
least 3 months at -20°C [3].

Experimental Use and Stability Data

For in vitro cell culture treatments, dilute the stock solution into the appropriate pre-warmed culture medium.

A typical working concentration ranges from 0.1 to 1.0 µM, though this should be optimized for your

specific cell line and assay [1].
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The table below summarizes key stability information for both concentrated and diluted solutions of

pevonedistat, based on recent pharmaceutical studies.

Solution Type Concentration
Storage
Conditions

Stability
Duration

Key Findings

Concentrated
Solution

10 mg/mL 2-8°C,
protected from

light

7 days Retains >95% of initial
concentration; suitable for

reusing partially used vials [4].

Diluted in 0.9%
NaCl

50, 100, 200

µg/mL

2-8°C,

protected from
light

14 days Retains >95% of initial

concentration; no sorption to
polyolefin infusion bags [4].

Critical Handling and Safety Notes

For Research Use Only: Pevonedistat is for research purposes only and not for human
consumption [1] [2].

Aseptic Technique: Use sterile techniques during aliquoting and handling to prevent microbial
contamination.

Solution Appearance: Before use, visually inspect the solution. Do not use if you observe particulate
matter or discoloration.

Stability Limitation: The extended stability data (7-14 days) applies to specific physicochemical
parameters under controlled conditions. For cell culture, it is still highly recommended to use freshly

prepared dilutions whenever possible.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for preparing and using pevonedistat in a research

setting, integrating the protocols and stability information detailed above.
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Start: Obtain Pevonedistat
Lyophilized Powder

Reconstitute in DMSO
(10 mg/mL, 22.5 mM)

Aliquot and Store at -20°C
(Stable for 3 months)

Thaw Aliquot as Needed Concentrated Stock (10 mg/mL)
Fridge Stable: 7 days

Prepare Intermediate Dilution
(in saline or medium)

Apply to Cell Culture
(Working conc.: 0.1-1.0 µM)

Diluted Solution (50-200 µg/mL)
Fridge Stable: 14 days

Analyze Experimental Outcome
(e.g., Western Blot, Viability)

Click to download full resolution via product page

Key Technical Considerations

Solvent Choice: DMSO is the recommended solvent for the stock solution. For in vivo studies, a

common formulation is 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline, with a typical
concentration of 2 mg/mL after sonication [2].
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Stability vs. Sterility: The published stability data confirms physicochemical stability but does not

guarantee sterility over the stated periods. For long-term storage of diluted solutions, sterility should
be validated [4].

Dilution Vehicle: The enhanced stability in 0.9% Sodium Chloride (0.9% NaCl) makes it a preferable
dilution vehicle over dextrose 5% for preparation storage [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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